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Compound of Interest

Compound Name: viscumneoside III

Cat. No.: B219685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling, storage, and preparation of

Viscumneoside III to ensure its stability and integrity for research and development purposes.

Product Information
Identifier Value

IUPAC Name

(2S)-7-[[(2S,3R,4S,5S,6R)-3-[[(2S,3R,4R)-3,4-

dihydroxy-4-(hydroxymethyl)oxolan-2-

yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-

yl]oxy]-5-hydroxy-2-(4-hydroxy-3-

methoxyphenyl)-2,3-dihydrochromen-4-one

CAS Number 118985-27-6[1][2][3][4][5]

Molecular Formula C27H32O15[1][2][3][4][5]

Molecular Weight 596.53 g/mol [1][2][3][4][5]

Appearance Solid powder, off-white to light yellow[2][3][5]

Handling and Personal Protective Equipment (PPE)
Viscumneoside III is harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Adherence to safety protocols is crucial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b219685?utm_src=pdf-interest
https://www.benchchem.com/product/b219685?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45977.html
https://www.targetmol.com/compound/viscumneoside%20iii
https://biocrick.com/download/document/BCN7698/datasheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Viscumneoside-III
https://www.medchemexpress.com/viscumneoside-iii.html
https://dcchemicals.com/msds/MSDS_DC45977.html
https://www.targetmol.com/compound/viscumneoside%20iii
https://biocrick.com/download/document/BCN7698/datasheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Viscumneoside-III
https://www.medchemexpress.com/viscumneoside-iii.html
https://dcchemicals.com/msds/MSDS_DC45977.html
https://www.targetmol.com/compound/viscumneoside%20iii
https://biocrick.com/download/document/BCN7698/datasheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Viscumneoside-III
https://www.medchemexpress.com/viscumneoside-iii.html
https://www.targetmol.com/compound/viscumneoside%20iii
https://biocrick.com/download/document/BCN7698/datasheet.pdf
https://www.medchemexpress.com/viscumneoside-iii.html
https://www.benchchem.com/product/b219685?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45977.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b219685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure a safety shower and eyewash station are readily accessible.[1]

Personal Protective Equipment (PPE)
Eye Protection: Wear safety goggles with side shields.[1]

Hand Protection: Use chemically resistant gloves.[1]

Body Protection: Wear an impervious lab coat or clothing.[1]

Respiratory Protection: For operations that may generate dust or aerosols, a suitable

respirator is recommended.[1]

General Hygiene Practices
Avoid contact with skin and eyes.[1]

Do not inhale dust or aerosols.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the compound.[1]

Storage and Stability
Proper storage is critical to maintain the stability of Viscumneoside III.
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Form
Storage

Temperature
Duration Conditions

Powder -20°C[1][2][5] Up to 3 years[2]

Keep container tightly

sealed in a cool, well-

ventilated area.

Protect from direct

sunlight and sources

of ignition.[1]

In Solvent -80°C[1][2][5]
Up to 1 year[2] or 6

months[5]

Store in tightly sealed

vials. Protect from

light.[5]

In Solvent -20°C Up to 1 month[5]

Store in tightly sealed

vials. Protect from

light.[5]

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[1]

Solubility and Solution Preparation
Viscumneoside III is sparingly soluble in water but soluble in several organic solvents.[6]

Solvent Solubility Notes

Water 1 mg/mL (1.68 mM)[5]
Requires sonication and

warming to dissolve.[5]

DMSO, Methanol, Ethanol Soluble[6][7]
Specific solubility data not

available.

Protocol for Preparing a Stock Solution (e.g., in DMSO)
Pre-weighing: Allow the Viscumneoside III vial to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the powder.
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Dissolution: Add the appropriate volume of DMSO to the powder.

Mixing: Vortex or sonicate the solution until the solid is completely dissolved. Gentle warming

may be applied if necessary.

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles. Store at -80°C for long-term storage.[1][2][5]

Experimental Protocols
Workflow for Handling and Solution Preparation
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Caption: Workflow for preparing Viscumneoside III stock solutions.

Safety and Disposal
Accidental Release Measures
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Evacuate: Evacuate personnel from the immediate area.[1]

Ventilate: Ensure adequate ventilation.[1]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Clean-up: Absorb solutions with an inert liquid-binding material (e.g., diatomite).[1]

Decontaminate surfaces by scrubbing with alcohol.[1]

Disposal: Dispose of contaminated material as hazardous waste according to local

regulations.[1]

Disposal
Dispose of unused Viscumneoside III and its containers at an approved waste disposal plant.

[1] Do not release into the environment.[1]

Signaling Pathway (Illustrative)
While a specific signaling pathway related to the handling and storage of Viscumneoside III is
not applicable, the following diagram illustrates a logical relationship for safe handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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